2-Aminoethyl methanethiosulfonate hydrobromide 2-Aminoethyl methanethiosulfonate hydrobromide Methanethiosulfonates (MTSs) are sulfhydryl-reactive compounds that form mixed disulfide linkages and are commonly used to study cysteine residues on proteins. MTSEA is a positively charged sulfhydryl-specific reagent that reacts with substituted cysteines. It can provide functional information about relative positions of amino acids within a protein and can be used to probe binding site electrostatic interactions.
Brand Name: Vulcanchem
CAS No.: 16599-33-0
VCID: VC20854157
InChI: InChI=1S/C3H9NO2S2.BrH/c1-8(5,6)7-3-2-4;/h2-4H2,1H3;1H
SMILES: CS(=O)(=O)SCCN.Br
Molecular Formula: C3H10BrNO2S2
Molecular Weight: 236.2 g/mol

2-Aminoethyl methanethiosulfonate hydrobromide

CAS No.: 16599-33-0

Cat. No.: VC20854157

Molecular Formula: C3H10BrNO2S2

Molecular Weight: 236.2 g/mol

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2-Aminoethyl methanethiosulfonate hydrobromide - 16599-33-0

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Description Methanethiosulfonates (MTSs) are sulfhydryl-reactive compounds that form mixed disulfide linkages and are commonly used to study cysteine residues on proteins. MTSEA is a positively charged sulfhydryl-specific reagent that reacts with substituted cysteines. It can provide functional information about relative positions of amino acids within a protein and can be used to probe binding site electrostatic interactions.
CAS No. 16599-33-0
Molecular Formula C3H10BrNO2S2
Molecular Weight 236.2 g/mol
IUPAC Name 2-methylsulfonylsulfanylethanamine;hydrobromide
Standard InChI InChI=1S/C3H9NO2S2.BrH/c1-8(5,6)7-3-2-4;/h2-4H2,1H3;1H
Standard InChI Key DMVGEUBCWCKGMY-UHFFFAOYSA-N
SMILES CS(=O)(=O)SCCN.Br
Canonical SMILES CS(=O)(=O)SCC[NH3+].[Br-]
Appearance Assay:≥95%A crystalline solid

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